Cas no 13729-77-6 (2-Methylpiperidin-4-one hydrochloride)

• Product Name: 2-Methylpiperidin-4-one hydrochloride
• CAS No: 13729-77-6
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD08669336
• CID: 119879
• PubChem ID: 46907975
• Update Time: 2025-10-29

2-Methylpiperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylpiperidin-4-one hydrochloride
• 2-Methyl-4-piperidinone Hydrochloride
• 2-Methyl-4-piperidone hydrochloride
• 2-Methyl-piperidin-4-one hydrochloride
• 4-Piperidinone,2-methyl-, hydrochloride (1:1)
• benzyl 2-ethyl-4-oxopiperidine-1-carboxylate
• 2-METHYL-PIPERIDIN-4-ONE HCL
• 2-Methyl-4-piperidone hyd...
• 4-Piperidinone, 2-methyl-, hydrochloride
• 2-METHYLPIPERIDIN-4-ONE HCL
• 2-Methyl-4-piperidone HCL
• 2-Methyl-4-piperidinone, HCl
• RW2880
• 6568AA
• SB21642
• RP21307
• PB18889
• ST1040219
• AB0075376
• AX8076992
• 2-METHYL-4-PIPERIDONE HYDROCHL
• DTXSID80677214
• AM20080278
• AKOS005146236
• FT-0731634
• 2-methylpiperidin-4-onehydrochloride
• MFCD08669336
• A807231
• 2-methylpiperidin-4-one;hydrochloride
• 4-PIPERIDINONE, 2-METHYL-, HYDROCHLORIDE (1:1)
• ACXLFVKOKDSUOU-UHFFFAOYSA-N
• MFCD22682261
• AS-36854
• SY259242
• CS-0012636
• J-510077
• 2-Methylpiperidin-4-one--hydrogen chloride (1/1)
• SY097209
• SCHEMBL4510205
• SB11157
• 13729-77-6
• 2-methyl-4-piperidinone HCl
• SB11154
• MFCD22682260
• SY234011
• DB-023374

• MDL： MFCD08669336
• Inchi： 1S/C6H11NO.ClH/c1-5-4-6(8)2-3-7-5;/h5,7H,2-4H2,1H3;1H
• InChI Key： ACXLFVKOKDSUOU-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCNC(C)C1

Computed Properties

• Exact Mass: 149.06100
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 29.10000
• LogP: 1.45820

2-Methylpiperidin-4-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 2-Methylpiperidin-4-one hydrochloride

2-Methylpiperidin-4-one Hydrochloride: A Comprehensive Overview

The compound with CAS No. 13729-77-6, commonly referred to as 2-Methylpiperidin-4-one hydrochloride, is a significant entity in the field of organic chemistry and pharmaceuticals. This compound has garnered attention due to its versatile applications and unique chemical properties. In recent years, advancements in synthetic methodologies and its integration into drug development pipelines have further highlighted its importance in both academic and industrial settings.

2-Methylpiperidin-4-one hydrochloride is a bicyclic structure characterized by a piperidine ring fused with a ketone group at the 4-position, along with a methyl substituent at the 2-position. Its hydrochloride form makes it highly soluble in aqueous solutions, which is advantageous for various applications, particularly in the pharmaceutical industry. The compound's structural features render it amenable to further functionalization, enabling the synthesis of derivatives with enhanced bioactivity or specificity.

Recent studies have explored the potential of 2-Methylpiperidin-4-one hydrochloride as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as an intermediate in the development of novel kinase inhibitors and GPCR modulators. These findings underscore its role as a valuable building block in medicinal chemistry, where it contributes to the creation of compounds with therapeutic potential against various diseases, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 2-Methylpiperidin-4-one hydrochloride has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit promising properties for gas storage, catalysis, and sensing applications, thereby expanding the scope of this compound beyond traditional pharmaceutical uses.

The synthesis of 2-Methylpiperidin-4-one hydrochloride has been optimized through various methodologies, including microwave-assisted synthesis and catalytic asymmetric approaches. These advancements have not only improved yield and purity but also reduced production costs, making it more accessible for large-scale applications. Moreover, green chemistry principles have been integrated into its manufacturing processes, aligning with global sustainability goals.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound with unprecedented precision. These tools have enabled researchers to elucidate its structural details and monitor its transformations during chemical reactions, thereby enhancing our understanding of its reactivity and stability.

In conclusion, CAS No. 13729-77-6, or 2-Methylpiperidin-4-one hydrochloride, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across pharmaceuticals, materials science, and synthetic chemistry highlight its significance as a multifaceted compound. As research continues to uncover new potentials for this molecule, it is poised to play an even greater role in shaping future innovations across various scientific domains.